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Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance for optimizing DNA input for the Illumina UM1024
BeadChip. Below you will find troubleshooting guides and frequently asked questions to

navigate common challenges and ensure high-quality experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended DNA input amount for the UM1024 BeadChip?

A1: While specific documentation for the UM1024 BeadChip is not publicly available, general

Illumina Infinium assay protocols are a reliable guide. For most human DNA samples and other

large, complex genomes, the recommended minimum DNA input is between 100–500 ng.[1]

For optimal performance and to ensure sufficient material for the entire workflow, aiming for a

concentration that allows for this total input amount is crucial.

Q2: Which method should I use to quantify my DNA samples?

A2: It is highly recommended to use a fluorometric-based method that specifically quantifies

double-stranded DNA (dsDNA), such as Qubit or PicoGreen.[1] Methods that measure total

nucleic acids, like UV spectrophotometry (e.g., NanoDrop), are not recommended for accurate
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quantification as they do not distinguish between DNA and RNA, which can lead to an

overestimation of the actual dsDNA concentration.[1]

Q3: What are the acceptable DNA purity ratios (A260/280 and A260/230)?

A3: For optimal performance in the Infinium assay, DNA samples should be of high purity. The

ideal A260/280 ratio is between 1.8 and 2.0.[1][2][3] The A260/230 ratio, which indicates the

presence of organic contaminants, should ideally be between 2.0 and 2.2.[1][2][3] Deviations

from these ranges can suggest the presence of proteins or other contaminants that may

interfere with enzymatic reactions in the assay.

Q4: Can I use low-quality or degraded DNA, such as from FFPE samples?

A4: While high-quality, intact genomic DNA is recommended, it is possible to use DNA from

sources like Formalin-Fixed Paraffin-Embedded (FFPE) tissues. However, this DNA is often

degraded and may perform poorly without pre-treatment. Illumina offers kits like the Infinium

FFPE QC and DNA Restoration Kits to assess the quality of such samples and restore

degraded DNA to an amplifiable state.[4]

Q5: What should I do if my DNA input is below the recommended range?

A5: If your DNA input is less than 100 ng, it is still possible to proceed with the assay, but

modifications to the protocol, particularly the PCR cycling conditions, will be necessary.[1] It is

also important to note that final library yields from low-input DNA may not be normalized,

requiring quantification and normalization before sequencing.[1]

Troubleshooting Guide
This guide addresses specific issues that may arise during the UM1024 BeadChip workflow.
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Symptom Possible Cause Recommended Solution

Low Call Rate

- Insufficient DNA input.- Poor

DNA quality (degradation or

contamination).- Inaccurate

DNA quantification.

- Ensure DNA input is within

the 100-500 ng range using

fluorometric quantification.[1]-

Assess DNA purity using

A260/280 and A260/230 ratios.

[1][2][3]- For degraded DNA,

consider using a DNA

restoration kit.[4]- Verify the

accuracy of your quantification

method.

Low Signal Intensity

- Issues with the amplification

or fragmentation steps.-

Problems with hybridization or

staining reagents.- BeadChip

drying issues.

- Ensure all reagents are

properly thawed, mixed, and

stored.- Check for and remove

any precipitates in the

hybridization solution.[5][6]-

Confirm that the BeadChips

are completely dry after

washing steps.[5][6]- If staining

controls also show low signal,

the staining reagents may be

compromised and should be

replaced.[5]

No Blue Pellet After

Precipitation

- The original DNA sample may

have been degraded.

- Re-evaluate the quality of the

stock DNA. If necessary, re-

extract DNA from the source

material.

Inconsistent Results Across

Samples

- Sample mix-up during

plating.- Pipetting errors

leading to variable DNA input.

- Carefully check the sample

sheet and lab tracking to

confirm correct sample

loading.[5]- Ensure pipettes

are properly calibrated and use

gentle pipetting techniques to

avoid bubbles and foaming.[5]
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Unusual Reagent Flow

Patterns in Images

- Debris or chemical deposits

on the glass backplates of the

Flow-Through Chamber.-

Improper assembly of the

Flow-Through Chamber.

- Ensure the glass backplates

are clean before use.- Verify

that the correct spacers are

used and that the chamber is

securely clamped.[6]

Experimental Protocols
DNA Quantification Protocol (Fluorometric Method)

Reagent and Sample Preparation:

Allow the fluorometric dye (e.g., PicoGreen or Qubit reagent) and buffer to equilibrate to

room temperature.

Prepare the working solution by diluting the dye in the buffer according to the

manufacturer's instructions.

Prepare a set of DNA standards of known concentrations.

Assay Procedure:

Add the working solution to the assay tubes or wells of a microplate.

Add a small volume (1-20 µL) of each DNA standard and unknown sample to the

appropriate tubes/wells.

Mix gently and incubate at room temperature for the time specified by the manufacturer,

protecting from light.

Measurement:

Measure the fluorescence using a fluorometer with the appropriate excitation and

emission wavelengths.

Data Analysis:
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Generate a standard curve by plotting the fluorescence of the DNA standards against their

concentrations.

Determine the concentration of the unknown DNA samples by comparing their

fluorescence to the standard curve.

DNA Quality Control Protocol (UV Spectrophotometry)
Instrument Preparation:

Turn on the spectrophotometer and allow the lamp to warm up.

Blanking:

Pipette a small volume of the DNA elution buffer onto the pedestal to serve as a blank.

Sample Measurement:

Pipette a small volume (typically 1-2 µL) of the DNA sample onto the pedestal.

Data Acquisition:

Measure the absorbance at 230 nm, 260 nm, and 280 nm.

Analysis:

The instrument software will automatically calculate the DNA concentration and the

A260/280 and A260/230 purity ratios.

An A260/280 ratio of ~1.8 is indicative of pure DNA.

An A260/230 ratio of 2.0-2.2 is generally considered pure.

Visualizing the Workflow
To better understand the experimental process and the decision-making involved, the following

diagrams illustrate the key workflows.
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Caption: DNA Quality Control and Decision Workflow.
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Caption: Overview of the Infinium Assay Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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